Cas no 2248311-48-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248311-48-8
• MF: C₂₀H₁₅FN₂O₅
• MW: 382.341908693314
• CID: 5943709
• PubChem ID: 165732481
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248311-48-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• EN300-6523117

• Inchi： 1S/C20H15FN2O5/c1-11-8-13(6-7-16(11)21)22-10-12(9-17(22)24)20(27)28-23-18(25)14-4-2-3-5-15(14)19(23)26/h2-8,12H,9-10H2,1H3
• InChI Key： QGEALSGVKIYLMF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)N1C(CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 382.09649975g/mol
• Monoisotopic Mass: 382.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(4-Fluoro-3-Methylphenyl)-5-Oxopyrrolidine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2248311-48-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine-3-carboxylate, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioactive molecule synthesis. Recent studies have highlighted its role in enhancing the stability and bioavailability of therapeutic agents, making it a subject of intense research interest.

Structural Analysis and Synthesis

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a fused bicyclic system with two oxygen atoms in the dioxo positions. This structure contributes to the compound's stability and reactivity. The 5-oxopyrrolidine moiety further enhances its versatility, allowing for various functionalization pathways. The 4-fluoro-3-methylphenyl group introduces electronic diversity, which is crucial for tuning the compound's properties for specific applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce the environmental footprint of production, aligning with current sustainability goals in the pharmaceutical industry.

Biological Activity and Applications

Research into the biological activity of 1-(4-fluoro-3-methylphenyl)-5-oxopyrrolidine derivatives has revealed their potential as inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that this compound exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been explored for its role in polymer chemistry. Its ability to form stable covalent bonds with other monomers makes it a valuable building block for designing advanced materials with tailored properties.

Recent Research Findings

Recent studies have focused on optimizing the synthesis and characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl derivatives. Researchers have employed computational methods to predict the compound's behavior under various conditions, providing insights into its thermal stability and reactivity.

Moreover, investigations into the compound's interaction with biological systems have unveiled its potential as a drug delivery vehicle. Its ability to encapsulate hydrophobic drugs while maintaining structural integrity has positioned it as a leading candidate for targeted drug delivery systems.

Conclusion

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 1-(4-fluoro-3-methylphenyl)-5-Oxopyrrolidine-3-Carboxylate represents a significant advancement in organic synthesis and materials science. Its unique structural features and diverse applications make it a pivotal molecule in contemporary research. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in advancing both therapeutic development and material innovation.